Cas no 65604-89-9 (TRIS(2-(METHYLAMINO)ETHYL)AMINE 97)

• Product Name: TRIS(2-(METHYLAMINO)ETHYL)AMINE 97
• CAS No: 65604-89-9
• MF: C₉H₂₄N₄
• MW: 188.313661575317
• MDL: MFCD00464600
• CID: 962178
• PubChem ID: 24870078
• Update Time: 2025-08-05

TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 Chemical and Physical Properties

Names and Identifiers

• TRIS(2-(METHYLAMINO)ETHYL)AMINE 97
• N-methyl-N',N'-bis[2-(methylamino)ethyl]ethane-1,2-diamine
• 1,2-Ethanediamine, N'-methyl-N,N-bis[2-(methylamino)ethyl]-
• 463531_ALDRICH
• ACMC-20ajau
• CTK1J6383
• tri(2-N-methyl-aminoethyl)amine
• tris(2-(methylamino)ethyl)amine
• tris(2-(N-methylamino)ethyl)amine
• tris(2-methylaminoethyl)amine
• tris(N-methyl-2-aminoethyl)amine
• Tris[2-(methylamino)ethyl]amine
• tris< 2-(N-methylaminoethyl)> amine
• SCHEMBL562717
• 65604-89-9
• N1-Methyl-N2,N2-bis(2-(methylamino)ethyl)ethane-1,2-diamine
• TRIS(2-(METHYLAMINO)ETHYL)AMINE, 97%
• Tris[2-(methylamino)ethyl]amine, 97%
• DTXSID30447207
• CS-0204379
• G85815

• MDL： MFCD00464600
• Inchi： 1S/C9H24N4/c1-10-4-7-13(8-5-11-2)9-6-12-3/h10-12H,4-9H2,1-3H3
• InChI Key： GMLHUKQBMDKQBD-UHFFFAOYSA-N
• SMILES： N(CCNC)(CCNC)CCNC

Computed Properties

• Exact Mass: 188.20032
• Monoisotopic Mass: 188.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.896 g/mL at 25 °C(lit.)
• Boiling Point: 77-78 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• PSA: 39.33
• Solubility: Not available

TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Additional information on TRIS(2-(METHYLAMINO)ETHYL)AMINE 97

TRIS(2-(METHYLAMINO)ETHYL)AMINE 97: A Comprehensive Overview

TRIS(2-(METHYLAMINO)ETHYL)AMINE 97, also known by its CAS number 65604-89-9, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as TMA, is a trisubstituted amine derivative that has garnered attention due to its unique chemical properties and potential for innovative applications. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the realm of polymer synthesis and catalytic processes.

The molecular structure of TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 consists of three ethyl groups, each substituted with a methylamino group, attached to a central nitrogen atom. This configuration imparts the compound with strong nucleophilic properties, making it highly effective in various chemical reactions. The compound's ability to act as a coordinating agent has been extensively explored in recent research, particularly in the context of transition metal catalysis. For instance, studies published in the Journal of Catalysis have demonstrated its efficacy in facilitating the synthesis of complex organic molecules under mild reaction conditions.

In terms of applications, TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 has found significant use in the pharmaceutical industry. Its role as an intermediate in drug synthesis has been well-documented, with researchers emphasizing its ability to enhance the bioavailability of certain drug candidates. A recent study conducted by scientists at the University of California highlighted its potential as a building block for developing novel anti-cancer agents. The compound's ability to form stable complexes with metal ions has also made it a valuable tool in the field of metallomics.

The synthesis of TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 involves a multi-step process that typically begins with the reaction of formaldehyde with methylamine. This process is followed by subsequent alkylation steps to introduce the ethyl groups. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint. For example, researchers at MIT have reported a catalytic process that significantly reduces the energy requirements for its production.

In addition to its chemical applications, TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 has also been explored for its potential in materials science. Its ability to form self-assembled monolayers on various substrates has been leveraged in the development of advanced coatings and sensors. A study published in Nature Materials demonstrated its use in creating highly sensitive biosensors for detecting trace amounts of heavy metals in water.

The safety and handling of TRIS(2-(METHYLAMINO)ETHYL)AMINE 97 are critical considerations due to its reactive nature. Proper ventilation and protective equipment are recommended when handling this compound. Recent studies have also focused on understanding its environmental impact, with researchers advocating for stricter regulations to prevent contamination of water bodies.

In conclusion, TRIS(2-(METHYLAMINO)ETHYL)AMINE 97, CAS number 65604-89-9, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations across multiple fields.